Cas no 892851-71-7 (3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide
• CAS No: 892851-71-7
• MF: C₁₈H₁₅FN₂O₃S₂
• MW: 390.451705217361
• CID: 6338790
• PubChem ID: 7189650
• Update Time: 2025-10-22

3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide
• SMR000320296
• F1821-0174
• CHEMBL1526922
• 3-(benzenesulfonyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]propanamide
• Z27862609
• MLS000419534
• 892851-71-7
• HMS2759A05
• N-(4-(4-fluorophenyl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide
• AKOS001283959

• Inchi： 1S/C18H15FN2O3S2/c19-14-8-6-13(7-9-14)16-12-25-18(20-16)21-17(22)10-11-26(23,24)15-4-2-1-3-5-15/h1-9,12H,10-11H2,(H,20,21,22)
• InChI Key： OONRXGYHHCSKPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1=NC(=CS1)C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 390.05081285g/mol
• Monoisotopic Mass: 390.05081285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Additional information on 3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide

Comprehensive Overview of 3-(Benzenesulfonyl)-N-4-(4-Fluorophenyl)-1,3-Thiazol-2-Ylpropanamide (CAS No. 892851-71-7)

The compound 3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide (CAS No. 892851-71-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole core linked to a benzenesulfonyl group and a 4-fluorophenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for sulfonamide derivatives like 892851-71-7 has surged due to their versatility in medicinal chemistry. This compound’s fluorinated aromatic component enhances its metabolic stability, a hot topic in ADME optimization (Absorption, Distribution, Metabolism, Excretion). Pharmaceutical developers frequently search for compounds with improved bioavailability and selective binding properties—key terms dominating AI-driven literature reviews and patent databases.

The thiazole ring in 3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide contributes to its potential as a heterocyclic scaffold, a recurring theme in fragment-based drug design. Computational chemists often investigate such structures using molecular docking simulations, reflecting the industry’s shift toward in silico screening methods. Notably, the sulfonyl group may enable hydrogen bonding interactions, critical for protein-ligand binding—a frequent search query among proteomics researchers.

From a synthetic perspective, this compound’s preparation involves multi-step organic synthesis, including amide coupling and sulfonylation reactions. Laboratories focusing on green chemistry principles may explore solvent-free or catalytic methods to produce it, addressing environmental concerns tied to traditional synthesis. Such approaches resonate with the growing emphasis on sustainable chemistry in peer-reviewed journals.

Analytical characterization of CAS 892851-71-7 typically employs HPLC, NMR, and mass spectrometry—techniques widely discussed in quality control forums. Its logP (partition coefficient) and pKa values are also relevant for researchers optimizing drug-like properties, a trending subtopic in cheminformatics blogs and webinars.

While not yet a household name in clinical pipelines, 3-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylpropanamide exemplifies the innovation driving small-molecule therapeutics. Its structural features align with investigations into allosteric modulators and signal transduction inhibitors—areas generating high engagement in scientific social media (e.g., ResearchGate discussions). As precision medicine advances, such tailored compounds may unlock novel mechanisms for disease modification.

In conclusion, 892851-71-7 represents a compelling case study at the intersection of medicinal chemistry and computational biology. Its design incorporates multiple pharmacophores, making it a valuable reference for academic and industrial teams navigating the hit-to-lead optimization landscape. Future studies may explore its structure-activity relationships (SAR) or repurpose it for cross-disciplinary applications, further solidifying its relevance in contemporary research.